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Compound of Interest

Compound Name: Tetrabromophenol blue

CAS No.: 4430-25-5

Cat. No.: B1205227

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrabromophenol blue (TBPB) is a sulfonephthalein derivative commonly employed as a pH

indicator in analytical chemistry. Its distinct color transition across a specific acidic pH range

makes it a valuable tool for determining the endpoint of certain acid-base titrations. These

application notes provide detailed protocols for the preparation and use of Tetrabromophenol
blue as an indicator, with a specific application in the titration of sodium carbonate with

hydrochloric acid.

Tetrabromophenol blue undergoes a clear color change from yellow in acidic solutions to blue

or blue-violet in less acidic to neutral solutions.[1][2] This transition occurs within a pH range of

approximately 3.0 to 4.6, making it particularly suitable for titrations where the equivalence

point lies within this acidic range.[1][2]
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The key properties of Tetrabromophenol blue as a pH indicator are summarized in the table

below for easy reference.

Property Value Reference

Chemical Name

4,4'-(4,5,6,7-tetrabromo-1,1-

dioxido-3H-2,1-benzoxathiol-3-

ylidene)bis[2,6-dibromophenol]

[2]

CAS Number 4430-25-5 [2]

Molecular Formula C₁₉H₆Br₈O₅S [2]

Molecular Weight 985.54 g/mol [2]

pH Transition Range 3.0 - 4.6 [1][2]

Color in Acidic Medium (pH <

3.0)
Yellow / Yellow-Green [1]

Color in Basic Medium (pH >

4.6)
Blue / Blue-Violet [1]

pKa ~3.7

Experimental Protocols
Preparation of Tetrabromophenol Blue Indicator
Solution (0.1% w/v)
This protocol describes the preparation of a 0.1% (w/v) solution of Tetrabromophenol blue
suitable for use in acid-base titrations.

Materials:

Tetrabromophenol blue powder

95% Ethanol

Distilled or deionized water
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0.1 M Sodium hydroxide (NaOH) solution

100 mL volumetric flask

Beaker

Glass stirring rod

Weighing balance

Procedure:

Weighing the Indicator: Accurately weigh 0.1 g of Tetrabromophenol blue powder and

transfer it to a beaker.

Dissolving the Indicator: Add a small volume of 95% ethanol (approximately 20 mL) to the

beaker and stir to dissolve the powder. Gentle heating may be applied to facilitate

dissolution.

Neutralization (Optional but Recommended): For a sharper color change, a small amount of

0.1 M NaOH can be added dropwise until the solution just turns blue. This converts the

indicator to its sodium salt form, which is more soluble in water.

Dilution: Quantitatively transfer the dissolved indicator solution to a 100 mL volumetric flask.

Final Volume Adjustment: Add distilled or deionized water to the volumetric flask to bring the

final volume to the 100 mL mark.

Mixing and Storage: Stopper the flask and invert it several times to ensure the solution is

homogeneous. Store the indicator solution in a well-sealed, amber glass bottle away from

direct sunlight.

Protocol for Titration of Sodium Carbonate with
Hydrochloric Acid
This protocol details the use of Tetrabromophenol blue to determine the concentration of a

sodium carbonate solution by titrating it with a standardized solution of hydrochloric acid. This
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is an example of a weak base-strong acid titration where the second equivalence point is in the

acidic range suitable for this indicator.

Materials:

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium carbonate (Na₂CO₃) solution of unknown concentration

Tetrabromophenol blue indicator solution (0.1% w/v)

50 mL burette

25 mL pipette

250 mL Erlenmeyer flasks (x3)

Burette stand and clamp

White tile or white paper

Distilled or deionized water

Procedure:

Burette Preparation: Rinse the 50 mL burette twice with a small volume of the standardized

HCl solution and then fill it with the same solution. Ensure no air bubbles are present in the

burette tip and record the initial volume to two decimal places.

Analyte Preparation: Using a 25 mL pipette, transfer 25.00 mL of the sodium carbonate

solution into a 250 mL Erlenmeyer flask. Add approximately 50 mL of distilled water to

ensure the burette tip is submerged during the titration.

Indicator Addition: Add 2-3 drops of the Tetrabromophenol blue indicator solution to the

Erlenmeyer flask. The solution should turn blue.

Titration: Place the Erlenmeyer flask on a white tile or paper under the burette to easily

observe the color change. Slowly add the HCl from the burette to the flask while continuously
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swirling the flask.

Endpoint Determination: Continue the titration until the solution color changes from blue to a

persistent yellow or yellow-green. This is the endpoint of the titration. Record the final burette

volume to two decimal places.

Repeat: Repeat the titration with two more 25.00 mL samples of the sodium carbonate

solution to ensure concordant results (titration volumes that agree within ±0.1 mL).

Calculation: Calculate the molarity of the sodium carbonate solution using the following

equation:

MNa₂CO₃ = (2 * MHCl * VHCl) / VNa₂CO₃

Where:

MNa₂CO₃ is the molarity of the sodium carbonate solution.

MHCl is the molarity of the hydrochloric acid solution.

VHCl is the average volume of hydrochloric acid used from the concordant titrations.

VNa₂CO₃ is the volume of the sodium carbonate solution pipetted (25.00 mL). The factor

of 2 is due to the stoichiometry of the reaction: Na₂CO₃ + 2HCl → 2NaCl + H₂O + CO₂.
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Indicator Preparation

Titration Procedure

Weigh 0.1g TBPB Dissolve in Ethanol Transfer to Volumetric Flask Dilute to 100 mL with Water

Prepare Burette with HCl

Titrate with HCl

Pipette Na₂CO₃ into Flask Add TBPB Indicator

Observe Color Change (Blue to Yellow) Record Volume of HCl

Click to download full resolution via product page

Caption: Experimental workflow for titration.

Caption: TBPB color change mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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